Cas no 37673-29-3 (L-Proline, 5-oxo-,1-methylpentadecyl ester)
37673-29-3 structure
Product Name:L-Proline, 5-oxo-,1-methylpentadecyl ester
CAS No:37673-29-3
MF:C21H39NO3
MW:353.539266824722
CID:305448
PubChem ID:56842364
Update Time:2025-04-19
L-Proline, 5-oxo-,1-methylpentadecyl ester Chemical and Physical Properties
Names and Identifiers
-
- L-Proline, 5-oxo-,1-methylpentadecyl ester
- hexadecan-2-yl (2S)-5-oxopyrrolidine-2-carboxylate
- 1-methylpentadecyl (2S)-5-oxopyrrolidine-2-carboxylate
- 1-Methylpentadecyl 5-oxo-L-prolinate
- 37673-29-3
- DTXSID70191095
- NS00030246
- EINECS 253-597-7
-
- Inchi: 1S/C21H39NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-18(2)25-21(24)19-16-17-20(23)22-19/h18-19H,3-17H2,1-2H3,(H,22,23)/t18?,19-/m0/s1
- InChI Key: XPTUNYJQBDNKTK-GGYWPGCISA-N
- SMILES: O(C([C@@H]1CCC(N1)=O)=O)C(C)CCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 353.29317
- Monoisotopic Mass: 353.29299411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 16
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- PSA: 55.4
L-Proline, 5-oxo-,1-methylpentadecyl ester Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
37673-29-3 (L-Proline, 5-oxo-,1-methylpentadecyl ester) Related Products
- 64519-44-4((1R,2S,5R)-5-Methyl-2-isopropylcyclohexyl 5-oxo-L-prolinate)
- 4931-66-2(Methyl L-pyroglutamate)
- 68766-96-1((R)-(-)-5-Ethylcarboxyl-2-pyrrolidinone)
- 7149-65-7(Ethyl (2S)-5-oxopyrrolidine-2-carboxylate)
- 22794-26-9(L-Proline, 5-oxo-,dodecyl ester)
- 35418-16-7(tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate)
- 1446-19-1((S)-Diethyl 2-acetamidopentanedioate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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